N-(4-fluoro-3-(trifluoromethyl)phenyl)-1-(3-nitrobenzyl)-6-oxo-1,6-dihydropyridine-3-carboxamide

• IUPAC Name: N-[4-fluoro-3-(trifluoromethyl)phenyl]-1-[(3-nitrophenyl)methyl]-6-oxopyridine-3-carboxamide
• InChI: InChI=1S/C20H13F4N3O4/c21-17-6-5-14(9-16(17)20(22,23)24)25-19(29)13-4-7-18(28)26(11-13)10-12-2-1-3-15(8-12)27(30)31/h1-9,11H,10H2,(H,25,29)
• InChI Key: VIFUQQSAAMTVII-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])CN2C=C(C=CC2=O)C(=O)NC3=CC(=C(C=C3)F)C(F)(F)F
• Molecular Formula: C20H13F4N3O4
• Molecular Weight: 435.3 g/mol

Description

N-(4-fluoro-3-(trifluoromethyl)phenyl)-1-(3-nitrobenzyl)-6-oxo-1,6-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C20H13F4N3O4 and its molecular weight is 435.335. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure and Synthesis

• Research has focused on the synthesis and crystal structure of diflunisal carboxamides, highlighting the importance of these compounds in understanding molecular packing and intermolecular interactions, which are crucial for drug design and material science (Zhong et al., 2010).

Fluorinated Polymers

• Studies on soluble fluoro-polyimides derived from aromatic diamines have demonstrated their significant potential in creating materials with excellent thermal stability, low moisture absorption, and high hygrothermal stability, useful in aerospace and electronics (Xie et al., 2001).

Nucleoside Transport Inhibition

• Research on analogues of 4-nitrobenzylthioinosine has shown their ability to inhibit nucleoside transport proteins, indicating potential applications in developing treatments for diseases where nucleoside transport modulation is beneficial (Tromp et al., 2004).

Kinase Inhibition for Cancer Therapy

• The discovery of selective and orally efficacious inhibitors of the Met kinase superfamily for cancer therapy underscores the role of such compounds in targeted cancer treatments (Schroeder et al., 2009).

Antimicrobial Agents

• Synthesis of new fluorinated amino-heterocyclic compounds bearing 6-aryl-5-oxo-1,2,4-triazin-3-yl moiety as antimicrobial agents highlights the ongoing search for new, effective treatments against microbial infections, emphasizing the importance of fluorine-substituted compounds in this area (Bawazir & Abdel-Rahman, 2018).

HIV Integrase Inhibition

• Research on the hydrated form of raltegravir, an HIV integrase inhibitor, showcases the pharmaceutical applications of fluorinated compounds in the development of antiviral drugs (Yamuna et al., 2013).